Triethylene glycol

Description

Triethylene glycol (TEG), also known as triglycol or trigen, is a colorless, odorless, and viscous liquid with the chemical formula C6H14O4 . It is part of a homologous series of polyethylene glycols . TEG is well-known for its hygroscopic properties, meaning it can absorb moisture from the air through absorption or adsorption . This characteristic makes it valuable as a dehydrating agent in various applications .

One of the primary uses of triethylene glycol is in the natural gas industry, where it removes water from natural gas streams to prevent freezing and corrosion in pipelines . The TEG is circulated in a contactor tower, absorbs water, and is then regenerated through heating for reuse, making it a cost-effective solution . Additionally, TEG is utilized as a mild disinfectant in air-conditioning units and occupied areas due to its low toxicity, antimicrobial properties, and low odor . It can also be used as a solvent and stabilizer in pharmaceuticals, enhancing the solubility and palatability of active ingredients in medications .

Similar to triethylene glycol, diethylene glycol is another dihydroxy alcohol with hygroscopic qualities, used in applications such as a chemical intermediate, a solvent, and a humectant . However, unlike triethylene glycol, diethylene glycol is not typically used for air disinfection. Another related compound is polyethylene glycol (PEG), which, like TEG, is part of a homologous series of polyethylene glycols and is used in various applications, including pharmaceuticals, but it has a higher molecular weight compared to TEG .

• CAS No.: 103734-98-1
• Product Name: Triethylene glycol
• Molecular Formula: C6H14O4; HOCH2(CH2CH2O)2CH2OH; C6H14O4
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Standard InChI: InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• Standard InChIKey: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• SMILES: C(COCCOCCO)O
• Canonical SMILES: C(COCCOCCO)O
• Synonyms: triethylene glycol; triethylene glycol, dipotassium salt; triethylene glycol, disodium salt; triethylene glycol, sodium salt
• Reference: Ke et al. Shear-induced assembly of a transient yet highly stretchable hydrogel based on pseudopolyrotaxanes. Nature Chemistry, doi: 10.1038/s41557-019-0235-8, published online 1 April 2019
• PubChem Compound: 8172
• Last Modified: Jul 17 2023